Cas no 115342-41-1 (1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 115342-41-1
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 3640232
• PubChem ID: 14129391
• Update Time: 2025-06-13

1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3-carboxyphenyl)-
• 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1105325
• 115342-41-1

• Inchi： 1S/C11H8N2O4/c14-10(15)7-2-1-3-8(6-7)13-5-4-9(12-13)11(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key： PMQRPCGJQODSPO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C=CC(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 232.04840674Da
• Monoisotopic Mass: 232.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Additional information on 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 1-(3-Carboxyphenyl)-1H-Pyrazole-3-Carboxylic Acid (CAS: 115342-41-1) and Its Applications in Chemical Biology and Medicine

The compound 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS: 115342-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activities, and emerging roles in drug discovery and development.

Recent studies have highlighted the structural uniqueness of 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid, which features a pyrazole core substituted with carboxylic acid groups at specific positions. This configuration imparts the molecule with notable reactivity and binding affinity, making it a promising scaffold for the design of novel bioactive compounds. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy in various biological assays, including enzyme inhibition, receptor binding, and cellular signaling modulation.

One of the most significant breakthroughs involves the application of 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. In a 2023 study published in the Journal of Medicinal Chemistry, derivatives of this compound demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study reported IC50 values in the nanomolar range, suggesting high specificity and potential for further development as anti-inflammatory agents.

Additionally, the compound has shown promise in oncology research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid exhibit selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway, offering a new avenue for overcoming drug resistance in cancer treatment.

Beyond its therapeutic potential, 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid has also been explored as a tool compound in chemical biology. Its ability to chelate metal ions and participate in coordination chemistry has enabled its use in the development of fluorescent probes for detecting metal ions in biological systems. This application was detailed in a 2022 study in Analytical Chemistry, where the compound was functionalized to create a turn-on sensor for zinc ions, demonstrating high sensitivity and selectivity in live-cell imaging experiments.

In conclusion, the ongoing research on 1-(3-carboxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS: 115342-41-1) underscores its multifaceted utility in chemical biology and medicine. From its role as a pharmacophore in drug design to its applications in diagnostic tools, this compound continues to inspire innovative research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic and analytical applications, solidifying its position as a valuable asset in the field.